Cas no 77169-11-0 (3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid)

• Product name: 3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 77169-11-0
• MF: C₁₁H₁₀N₂O₂
• MW: 202.2093
• MDL: MFCD01415214
• CID: 549105
• PubChem ID: 5230056

3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 3-methyl-1-phenyl-
• 3-METHYL-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID
• Pyrazole-4-carboxylicacid, 3-methyl-1-phenyl- (6CI)
• AKOS009112430
• SCHEMBL4298023
• DTXSID60411719
• F2169-0609
• MFCD01415214
• CS-0058334
• XSSINBQIDAICII-UHFFFAOYSA-N
• 3-methyl-1-phenylpyrazole-4-carboxylic acid
• Z228581550
• 3-Methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, AldrichCPR
• EN300-65276
• 1-Phenyl-3-methylpyrazole-4-carboxylic acid
• 77169-11-0
• D87007
• BS-14028
• AG-613/36963009
• DB-105662
• 3-METHYL-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLICACID
• 3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid

• MDL： MFCD01415214
• Inchi： InChI=1S/C11H10N2O2/c1-8-10(11(14)15)7-13(12-8)9-5-3-2-4-6-9/h2-7H,1H3,(H,14,15)
• InChI Key： XSSINBQIDAICII-UHFFFAOYSA-N
• SMILES： CC1=NN(C=C1C(=O)O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 202.0743
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：